Cas no 1805399-17-0 (Methyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate)

• Product Name: Methyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate
• CAS No: 1805399-17-0
• MF: C₈H₅BrF₃NO₂
• MW: 284.030011892319
• CID: 4859883
• Update Time: 2025-11-02

Methyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate

• Inchi： 1S/C8H5BrF3NO2/c1-15-8(14)3-2-13-6(9)5(10)4(3)7(11)12/h2,7H,1H3
• InChI Key： ORJGNTUTZYQALE-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=C(C(=O)OC)C=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate

Comprehensive Guide to Methyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate (CAS No. 1805399-17-0)

Methyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate (CAS No. 1805399-17-0) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are widely recognized for their versatility in drug discovery and material science. The presence of multiple halogen atoms, including bromine, fluorine, and difluoromethyl groups, enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The molecular structure of Methyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate features a pyridine ring substituted with a bromine atom at the 2-position, a difluoromethyl group at the 4-position, and a fluorine atom at the 3-position. The 5-position is esterified with a methyl carboxylate group, contributing to its stability and solubility in organic solvents. This unique combination of substituents makes it a sought-after building block for the synthesis of complex molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their role in developing next-generation pharmaceuticals and crop protection agents. Researchers are particularly interested in compounds like Methyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate because of their potential to improve the bioavailability and metabolic stability of drug candidates. The difluoromethyl group, in particular, is known to mimic the properties of a hydroxyl or carbonyl group, making it a valuable tool in medicinal chemistry.

The synthesis of Methyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate typically involves multi-step reactions, starting from commercially available pyridine precursors. Key steps include halogenation, fluorination, and esterification, often requiring specialized reagents and conditions. The compound's CAS No. 1805399-17-0 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

One of the most exciting applications of this compound is in the development of kinase inhibitors, a class of drugs targeting enzymes involved in cell signaling pathways. Kinase inhibitors have gained attention for their potential in treating cancers, inflammatory diseases, and neurodegenerative disorders. The bromine and fluorine substituents in Methyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate provide excellent handles for further functionalization, enabling the creation of diverse drug-like molecules.

Another area of interest is the use of this compound in agrochemical research. Fluorinated pyridines are increasingly employed in the design of novel pesticides and herbicides due to their ability to enhance the potency and environmental stability of active ingredients. The difluoromethyl group in Methyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate can improve the lipophilicity of agrochemicals, facilitating their uptake by target organisms.

From a market perspective, the global demand for fluorinated building blocks like Methyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate is expected to grow steadily. The pharmaceutical industry's focus on precision medicine and the agrochemical sector's need for sustainable solutions are driving this trend. Suppliers and manufacturers are investing in scalable synthesis methods to meet the increasing requirements of research institutions and industrial players.

For researchers working with Methyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate, proper handling and storage are essential to maintain its integrity. The compound should be stored in a cool, dry place, away from light and moisture, to prevent degradation. Safety data sheets (SDS) provide detailed guidelines for handling, ensuring compliance with laboratory safety standards.

In summary, Methyl 2-bromo-4-(difluoromethyl)-3-fluoropyridine-5-carboxylate (CAS No. 1805399-17-0) is a versatile and valuable intermediate in modern chemical research. Its unique structural features and reactivity profile make it indispensable for developing innovative pharmaceuticals and agrochemicals. As the scientific community continues to explore the potential of fluorinated heterocycles, this compound is poised to play a pivotal role in advancing drug discovery and sustainable agriculture.